(4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N',N'-diethyl-N-methylethane-1,2-diamine
• InChI: InChI=1S/C14H23ClN2/c1-4-17(5-2)11-10-16(3)12-13-6-8-14(15)9-7-13/h6-9H,4-5,10-12H2,1-3H3
• InChI Key: BZCOLRWUGYHFPN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC1=CC=C(C=C1)Cl
• Molecular Formula: C14H23ClN2
• Molecular Weight: 254.80 g/mol

Description

(4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine, also known as AEBS, is a chemical compound that has been widely used in scientific research. It is a tertiary amine that contains a benzyl chloride group and a diethylaminoethyl group, making it a useful molecule for a variety of applications.

Mechanism of Action

The exact mechanism of action of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine is not fully understood, but it is believed to act as a competitive inhibitor of enzymes that bind to amino acids and peptides. (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine can also bind to proteins and induce conformational changes, which can alter their activity. The benzyl chloride group of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine is thought to be responsible for its ability to bind to proteins, while the diethylaminoethyl group is believed to be responsible for its fluorescent properties.
Biochemical and Physiological Effects:
(4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has been shown to have a variety of biochemical and physiological effects. It can bind to proteins and induce conformational changes, which can alter their activity. (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has also been shown to inhibit the activity of enzymes that bind to amino acids and peptides, which can have a variety of downstream effects. Additionally, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has been shown to be cytotoxic to cancer cells, making it a promising candidate for the development of new cancer therapies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine in lab experiments is its ability to bind to proteins and emit a fluorescent signal upon excitation. This makes it a useful tool for studying protein-ligand interactions and for the detection of amino acids and peptides. Additionally, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine is relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to using (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine in lab experiments. For example, it can be difficult to control the concentration of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine in solution, which can affect the accuracy of experimental results. Additionally, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine can be cytotoxic to cells at high concentrations, which can limit its use in certain applications.

Future Directions

There are many potential future directions for the use of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine in scientific research. One area of interest is the development of new cancer therapies based on (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine. It has been shown to be cytotoxic to cancer cells, and further research could lead to the development of novel treatments for cancer. Additionally, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine could be used in the development of new fluorescent probes for studying protein-ligand interactions and for the detection of amino acids and peptides. Finally, further research is needed to fully understand the mechanism of action of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine and its potential applications in a variety of scientific fields.

Synthesis Methods

(4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine can be synthesized through a multistep process, starting with the reaction of 4-chlorobenzyl chloride with diethylamine to form N,N-diethyl-4-chlorobenzylamine. This intermediate is then reacted with 2-chloro-N,N-diethylethanamine to form the final product, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine. The synthesis of (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine is relatively straightforward and can be performed using standard laboratory equipment.

Scientific Research Applications

(4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has been used in a variety of scientific research applications due to its unique chemical properties. It is commonly used as a fluorescent probe for studying protein-ligand interactions, as it can bind to proteins and emit a fluorescent signal upon excitation. (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has also been used as a reagent for the detection of amino acids and peptides, as well as for the determination of enzyme activity. Additionally, (4-chlorobenzyl)[2-(diethylamino)ethyl]methylamine has been used in the development of new drugs and therapies, particularly in the field of cancer research.